Cas no 2228319-60-4 (4-bromo-2-ethynylphenol)

• Product Name: 4-bromo-2-ethynylphenol
• CAS No: 2228319-60-4
• MF: C₈H₅BrO
• MW: 197.028701543808
• CID: 5875329
• PubChem ID: 89661112
• Update Time: 2025-10-23

4-bromo-2-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-ethynyl-
• 4-bromo-2-ethynylphenol
• SCHEMBL15074082
• 2228319-60-4
• EN300-1924120

• Inchi： 1S/C8H5BrO/c1-2-6-5-7(9)3-4-8(6)10/h1,3-5,10H
• InChI Key： MOQHAAZISAAGTL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C=C1C#C

Computed Properties

• Exact Mass: 195.95238g/mol
• Monoisotopic Mass: 195.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 256.0±30.0 °C(Predicted)
• pka: 7.91±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-bromo-2-ethynylphenol

4-Bromo-2-Ethynylphenol: A Comprehensive Overview

4-Bromo-2-ethynylphenol, also known by its CAS number 2228319-60-4, is a fascinating organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position and an ethynyl group at the ortho position of a phenol ring. This combination makes it a versatile building block for various chemical transformations and applications.

The synthesis of 4-bromo-2-ethynylphenol typically involves a multi-step process, often starting from phenol derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, leveraging transition metal catalysts such as palladium or copper. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of applications, 4-bromo-2-ethynylphenol has shown promise in the development of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing complex aromatic systems with pharmacological relevance. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks that exhibit anti-inflammatory and anticancer activities. These findings underscore its importance in drug discovery pipelines.

The compound's ethynyl group also renders it amenable to click chemistry reactions, such as the Huisgen cycloaddition. This reactivity has been exploited in the design of functional materials, including stimuli-responsive polymers and sensors. Recent research highlights its role in creating self-healing materials that can recover their properties upon exposure to specific stimuli, opening new avenues in material science.

From a structural standpoint, 4-bromo-2-ethynylphenol exhibits interesting electronic properties due to the electron-withdrawing effects of the bromine atom and the sp-hybridized ethynyl group. These properties make it a valuable substrate for exploring non-linear optical materials and organic semiconductors. Ongoing studies are focusing on optimizing its electronic characteristics to enhance performance in optoelectronic devices.

In conclusion, 4-bromo-2-ethynylphenol stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and functionalization strategies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.